Cas no 59021-09-9 (Pyrazine, 3-(ethylthio)-2,5-dimethyl-)
59021-09-9 structure
Product Name:Pyrazine, 3-(ethylthio)-2,5-dimethyl-
CAS No:59021-09-9
MF:C8H12N2S
MW:168.259280204773
CID:340129
PubChem ID:20560334
Update Time:2025-04-19
Pyrazine, 3-(ethylthio)-2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine, 3-(ethylthio)-2,5-dimethyl-
- 3-ethylsulfanyl-2,5-dimethylpyrazine
- DTXSID40608726
- SCHEMBL11336218
- 3-(Ethylsulfanyl)-2,5-dimethylpyrazine
- 59021-09-9
-
- Inchi: 1S/C8H12N2S/c1-4-11-8-7(3)9-5-6(2)10-8/h5H,4H2,1-3H3
- InChI Key: WAWFPXRJPRGJRI-UHFFFAOYSA-N
- SMILES: S(CC)C1C(C)=NC=C(C)N=1
Computed Properties
- Exact Mass: 168.07226
- Monoisotopic Mass: 168.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- PSA: 25.78
Pyrazine, 3-(ethylthio)-2,5-dimethyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
59021-09-9 (Pyrazine, 3-(ethylthio)-2,5-dimethyl-) Related Products
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- 68378-12-1(2-methyl-3(or5)-(methylthio)pyrazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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